Cas no 352446-07-2 (4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline)

4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline structure
352446-07-2 structure
Product Name:4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline
CAS No:352446-07-2
MF:C30H23ClN4O
MW:490.982825517654
CID:6229168
PubChem ID:4083334
Update Time:2024-01-06

4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline
    • 4-(4-chlorophenyl)-2-[3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl]quinazoline
    • AG-690/12351123
    • SR-01000420213-1
    • 4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)quinazoline
    • SR-01000420213
    • F0302-0055
    • AKOS024575240
    • 352446-07-2
    • 4-(4-chlorophenyl)-2-[5-(4-methoxyphenyl)-3-phenyl-3,4-dihydropyrazol-2-yl]quinazoline
    • Inchi: 1S/C30H23ClN4O/c1-36-24-17-13-20(14-18-24)27-19-28(21-7-3-2-4-8-21)35(34-27)30-32-26-10-6-5-9-25(26)29(33-30)22-11-15-23(31)16-12-22/h2-18,28H,19H2,1H3
    • InChI Key: MUHFHLQDVLKFPZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C2C=CC=CC2=NC(=N1)N1C(C2C=CC=CC=2)CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

  • Exact Mass: 490.1560391g/mol
  • Monoisotopic Mass: 490.1560391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 50.6Ų

4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-ylquinazoline Pricemore >>

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